Cas no 461699-06-9 ((5,7-Dimethyl-benzoxazol-2-yl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-amine)

• Product Name: (5,7-Dimethyl-benzoxazol-2-yl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-amine
• CAS No: 461699-06-9
• MF: C₂₁H₂₅BN₂O₃
• MW: 364.245805501938
• CID: 2644283
• Update Time: 2023-08-07

(5,7-Dimethyl-benzoxazol-2-yl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• XBLALNYMQWYNSJ-UHFFFAOYSA-N
• N-(5,7-dimethyl-1,3-benzoxazol-2-yl)-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]amine
• N2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-5,7-dimethyl-1,3-benzoxazol-2-amine
• 5,7-dimethyl-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1,3-benzoxazol-2-amine
• (5,7-dimethyl-benzoxazol-2-yl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-amine
• (5,7-Dimethyl-benzoxazol-2-yl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-amine

• Inchi： 1S/C21H25BN2O3/c1-13-11-14(2)18-17(12-13)24-19(25-18)23-16-9-7-15(8-10-16)22-26-20(3,4)21(5,6)27-22/h7-12H,1-6H3,(H,23,24)
• InChI Key： XBLALNYMQWYNSJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)NC2=NC3C=C(C)C=C(C)C=3O2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 520
• Topological Polar Surface Area: 56.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles